Cas no 16847-05-5 (Cyclohexaneoctanoic acid, 2-butyl-, methyl ester)

Cyclohexaneoctanoic acid, 2-butyl-, methyl ester structure
16847-05-5 structure
Product Name:Cyclohexaneoctanoic acid, 2-butyl-, methyl ester
CAS No:16847-05-5
MF:C19H36O2
MW:296.487946510315
CID:1349032
PubChem ID:557764
Update Time:2025-04-20

Cyclohexaneoctanoic acid, 2-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneoctanoic acid, 2-butyl-, methyl ester
    • 2-Butylcyclohexaneoctanoic acid methyl ester
    • Methyl 8-(2-butylcyclohexyl)octanoate #
    • 16847-05-5
    • MCPUIPZASRSCFE-UHFFFAOYSA-N
    • Methyl 8-(2-butylcyclohexyl)octanoate
    • methyl 8-(2'-butyl-cyclohexyl)-octanoate
    • Inchi: 1S/C19H36O2/c1-3-4-12-17-14-10-11-15-18(17)13-8-6-5-7-9-16-19(20)21-2/h17-18H,3-16H2,1-2H3
    • InChI Key: MCPUIPZASRSCFE-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCC1CCCCC1CCCC)=O

Computed Properties

  • Exact Mass: 296.27168
  • Monoisotopic Mass: 296.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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